Cas no 25058-19-9 (2-ethenyl-3-methylpyrazine)

2-ethenyl-3-methylpyrazine is a versatile organic compound with significant applications in the pharmaceutical and fragrance industries. It exhibits a unique combination of aromatic and pyrazine functionalities, offering high reactivity and a distinctive odor profile. This compound's structural diversity allows for tailored synthesis of complex molecules, making it a valuable intermediate in drug discovery. Its stability and ease of handling contribute to its popularity in chemical synthesis workflows.
2-ethenyl-3-methylpyrazine structure
2-ethenyl-3-methylpyrazine structure
Product Name:2-ethenyl-3-methylpyrazine
CAS No:25058-19-9
MF:C7H8N2
MW:120.151821136475
MDL:MFCD04038672
CID:241318
PubChem ID:1514205
Update Time:2025-06-25

2-ethenyl-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

    • Pyrazine,2-ethenyl-3-methyl-
    • 2-ethenyl-3-methylpyrazine
    • 2-METHYL-3-VINYLPYRAZINE
    • 2-Methyl-3-vinylpyrazin
    • 2-methyl-3-vinyl-pyrazine
    • Pyrazine,2-ethenyl-3-methyl
    • DTXSID00363809
    • 2-Ethenyl-3-methylpyrazine, 9CI
    • 3-Methyl-2-vinylpyrazine
    • EN300-1869069
    • 2-ethenyl-3-methyl-pyrazine
    • AKOS006295663
    • 25058-19-9
    • CHEBI:193694
    • SCHEMBL8089195
    • FT-0710092
    • MFCD04038672
    • Pyrazine, 2-ethenyl-3-methyl-
    • MDL： MFCD04038672
    • Inchi： 1S/C7H8N2/c1-3-7-6(2)8-4-5-9-7/h3-5H,1H2,2H3
    • InChI Key： QNTVHLKUWSRHIO-UHFFFAOYSA-N
    • SMILES： N1C=CN=C(C=C)C=1C

Computed Properties

  • Exact Mass: 120.06900
  • Monoisotopic Mass: 120.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 1.42800

2-ethenyl-3-methylpyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-ethenyl-3-methylpyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB288480-1 g
2-Methyl-3-vinylpyrazine
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 25058-19-9 95%
0.25g
 $530.0 2023-09-18
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 25058-19-9 95%
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 $835.0 2023-09-18
Enamine
EN300-1869069-1.0g
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 25058-19-9 95%
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 $1070.0 2023-06-03
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Enamine
EN300-1869069-5.0g
2-ethenyl-3-methylpyrazine
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 $3105.0 2023-06-03
Enamine
EN300-1869069-10.0g
2-ethenyl-3-methylpyrazine
 25058-19-9 95%
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 $4606.0 2023-06-03
Enamine
EN300-1869069-1g
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 25058-19-9 95%
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